Cas no 169789-37-1 (5-Methoxy-1H-indazole-3-carbaldehyde)

5-Methoxy-1H-indazole-3-carbaldehyde is a versatile heterocyclic compound featuring an indazole core substituted with a methoxy group at the 5-position and a formyl group at the 3-position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and functional materials. The presence of both electron-donating (methoxy) and electron-withdrawing (aldehyde) groups enhances its reactivity in condensation, cyclization, and nucleophilic addition reactions. Its well-defined molecular framework allows for precise modifications, enabling the development of targeted bioactive molecules. The compound is characterized by high purity and stability, ensuring consistent performance in synthetic applications.
5-Methoxy-1H-indazole-3-carbaldehyde structure
169789-37-1 structure
Product Name:5-Methoxy-1H-indazole-3-carbaldehyde
CAS No:169789-37-1
MF:C9H8N2O2
MW:176.172021865845
MDL:MFCD06738288
CID:65843
PubChem ID:10080895
Update Time:2025-05-28

5-Methoxy-1H-indazole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1H-indazole-3-carbaldehyde
    • 5-Methoxy-1H-indazole-3-carboxaldehyde
    • 5-methoxy-2H-indazole-3-carbaldehyde
    • 3-Formyl-5-methoxy-1H-indazole
    • 5-Methoxy-1H-indazole-3-carboxyaldehyde
    • CS-W006801
    • SY239056
    • EN300-1616813
    • MUSWNKMMIYVNJY-UHFFFAOYSA-N
    • MFCD06738288
    • AS-30560
    • AB26810
    • AM20030135
    • J-517662
    • 169789-37-1
    • DTXSID30435240
    • SCHEMBL8145174
    • AKOS006294364
    • A811142
    • FT-0659099
    • 5-METHOXY-1H-INDAZOLE-3-CARBALDEHYDE, 95+%
    • DB-001913
    • MDL： MFCD06738288
    • Inchi： 1S/C9H8N2O2/c1-13-6-2-3-8-7(4-6)9(5-12)11-10-8/h2-5H,1H3,(H,10,11)
    • InChI Key： MUSWNKMMIYVNJY-UHFFFAOYSA-N
    • SMILES： O(C)C1C=CC2C(C=1)=C(C=O)NN=2

Computed Properties

  • Exact Mass: 176.05900
  • Monoisotopic Mass: 176.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 198
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 55Ų

Experimental Properties

  • Density: 1.347
  • Boiling Point: 226.154 °C at 760 mmHg
  • Flash Point: 226.154 °C at 760 mmHg
  • Refractive Index: 1.691
  • PSA: 54.98000
  • LogP: 1.38400

5-Methoxy-1H-indazole-3-carbaldehyde Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Methoxy-1H-indazole-3-carbaldehyde Pricemore >>

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5-Methoxy-1H-indazole-3-carbaldehyde Production Method

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